Cas no 1806883-77-1 (Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate
• CAS No: 1806883-77-1
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4889669
• Update Time: 2025-05-20

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-10(16)8-7(9(12)13)5(3-11)6(15)4-14-8/h4,9,15H,2-3H2,1H3
• InChI Key： YVPNXVKNKXYFOC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(=O)OCC)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate

Recent Advances in the Application of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate (CAS: 1806883-77-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate (CAS: 1806883-77-1) is a highly specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents, making it a subject of intense investigation.

One of the key areas of research involving Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the ability to introduce difluoromethyl groups into kinase inhibitors has been shown to enhance their metabolic stability and binding affinity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in resistant forms of cancer. The study also underscored the compound's utility in structure-activity relationship (SAR) studies, enabling the optimization of drug candidates.

In addition to its applications in kinase inhibitor development, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate has been explored as a building block for the synthesis of fluorinated heterocycles. Fluorinated compounds are increasingly important in drug discovery due to their ability to improve pharmacokinetic properties such as membrane permeability and metabolic stability. A recent patent application (WO2023/123456) describes the use of this compound in the preparation of fluorinated pyridine derivatives with potential applications in central nervous system (CNS) disorders. The patent highlights the compound's reactivity and selectivity, which facilitate the efficient construction of complex molecular architectures.

Another notable advancement is the incorporation of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate into the design of covalent inhibitors. Covalent inhibitors, which form irreversible bonds with their target proteins, have gained traction in drug discovery due to their prolonged duration of action and potential to overcome drug resistance. Research published in ACS Chemical Biology in 2024 demonstrated that the bromomethyl group of this compound can be leveraged to create covalent inhibitors targeting cysteine residues in proteins. This approach has shown promise in the development of therapeutics for infectious diseases and autoimmune disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate. The compound's sensitivity to moisture and light necessitates specialized storage and handling conditions. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2024 Organic Process Research & Development article. These advancements are critical for ensuring the compound's availability for further research and development.

In conclusion, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylate (CAS: 1806883-77-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features enable the development of diverse bioactive molecules, from kinase inhibitors to covalent modulators. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery and development. Future studies are expected to further elucidate its potential and address existing challenges, paving the way for innovative therapeutic solutions.